4-[4-[[Methyl-[4-(trifluoromethyl)pyridin-2-yl]amino]methyl]piperidin-1-yl]sulfonylbenzonitrile

• IUPAC Name: 4-[4-[[methyl-[4-(trifluoromethyl)pyridin-2-yl]amino]methyl]piperidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C20H21F3N4O2S/c1-26(19-12-17(6-9-25-19)20(21,22)23)14-16-7-10-27(11-8-16)30(28,29)18-4-2-15(13-24)3-5-18/h2-6,9,12,16H,7-8,10-11,14H2,1H3
• InChI Key: YYHFGRZMARKWQQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C#N)C3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H21F3N4O2S
• Molecular Weight: 438.5 g/mol

Description

4-[4-[[Methyl-[4-(trifluoromethyl)pyridin-2-yl]amino]methyl]piperidin-1-yl]sulfonylbenzonitrile is a useful research compound. Its molecular formula is C20H21F3N4O2S and its molecular weight is 438.47. The purity is usually 95%.
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Scientific Research Applications

Sulfonamide Applications

Sulfonamides, including those with piperidine and pyridine motifs, play a crucial role in medicinal chemistry and organic synthesis. The synthesis of sulfonamides has been explored for creating complex molecular architectures, demonstrating their utility in inducing cyclisation reactions for the efficient formation of polycyclic systems (Haskins & Knight, 2002). Such reactions are pivotal for synthesizing various biologically active molecules, showcasing the importance of sulfonamide groups in developing therapeutic agents and organic materials.

Pyridine and Piperidine Derivatives

Compounds featuring pyridine and piperidine structures are extensively studied for their potential in drug discovery and material science. For instance, novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing sulfonyl moiety have shown promising antimicrobial activity, indicating the therapeutic potential of these frameworks (Ammar et al., 2004). Additionally, modifications of the arylpropylpiperidine side chains in 1,3,4-trisubstituted pyrrolidine CCR5 receptor antagonists have been investigated to balance antiviral potency with pharmacokinetics (Lynch et al., 2003), demonstrating the significance of structural modifications in enhancing drug efficacy.

Synthetic Applications

The development of synthetic methodologies utilizing piperidine and pyridine derivatives highlights their versatility in constructing complex molecules. For example, the synthesis of functionalized 4H-Pyrano(3,2-c)pyridines from 4-Hydroxy-6-methyl-2-pyridone represents an innovative approach to creating heterocyclic compounds with potential pharmacological activities (Mekheimer et al., 1997). This underscores the utility of pyridine and piperidine derivatives in accessing new chemical spaces for drug development and other applications.